tetranor-PGDM lactone
Overview
Description
Prostaglandin D2 (PGD2) plays a pharmacological role in allergic and asthmatic anaphylaxis, normal physiological sleep and lowering of body temperature, as well as inhibits platelet aggregation and relaxes vascular smooth muscle. tetranor-PGDM is an abundant urinary metabolite of PGD2 that is detectable both in human and mouse and, as such, is used as a biomarker of PGD2 biosynthesis. tetranor-PGDM lactone is a closed form of tetranor-PGDM. The formation of tetranor-PGDM lactone in biological samples has not been evaluated.
Scientific Research Applications
1. Diagnostic Biomarker for Food Allergy
Tetranor-PGDM, a metabolite of Prostaglandin D2 (PGD2), has been identified as a useful diagnostic biomarker for food allergies. This was highlighted by studies demonstrating elevated levels of urinary tetranor-PGDM in patients with food allergies. The biomarker's efficacy was evident in both animal models and human clinical studies, emphasizing its potential as a non-invasive diagnostic tool for food allergies (Murata, 2022), (Maeda et al., 2017).
2. Indicative of Duchenne Muscular Dystrophy Progression
Research has shown that urinary tetranor-PGDM levels are significantly elevated in patients with Duchenne muscular dystrophy (DMD). These levels further increase with age, suggesting that tetranor-PGDM could serve as an indicator of disease progression in DMD patients. This finding offers a non-invasive method to monitor the pathology and progression of DMD (Nakagawa et al., 2013), (Takahashi et al., 2023).
3. Monitoring Inflammatory Diseases
Tetranor-PGDM has been applied in monitoring inflammatory diseases such as Chronic Obstructive Pulmonary Disease (COPD). Higher levels of urinary tetranor-PGDM in COPD patients compared to healthy individuals suggest its potential as a biomarker for assessing inflammatory conditions (Zhang et al., 2011).
4. Tool in Lipidomics Research
Tetranor-PGDM has played a significant role in lipidomics research, aiding in the understanding of disease mechanisms and progression. It has been used to elucidate the roles of bioactive lipids in various diseases, thus contributing to the development of diagnostic biomarkers and therapeutic targets (Murata, 2022).
5. Research in Allergic and Inflammatory Conditions
Studies have utilized tetranor-PGDM to investigate allergic and inflammatory conditions such as asthma, anaphylaxis, and mastocytosis. Its levels in urine have been used to monitor mast cell activation and PGD2 production in these conditions, offering insights into their pathophysiology (Larsson et al., 2011).
6. Development of Enzyme Immunoassays
Tetranor-PGDM has been central in the development of monoclonal antibody-based enzyme immunoassays (EIAs). These assays, targeting tetranor-PGDM, have been developed for its precise measurement, demonstrating the compound's utility in diagnostic and research applications (Nagata et al., 2021), (Sakura et al., 2022).
properties
Product Name |
tetranor-PGDM lactone |
|---|---|
Molecular Formula |
C16H22O6 |
Molecular Weight |
310.3 |
InChI |
InChI=1S/C16H22O6/c17-10(3-1-2-4-15(19)20)5-6-11-12-7-8-16(21)22-14(12)9-13(11)18/h11-12,14H,1-9H2,(H,19,20)/t11-,12-,14+/m1/s1 |
InChI Key |
KRZCZJUXOKTLEH-BZPMIXESSA-N |
SMILES |
O=C(CCCCC(O)=O)CC[C@H]1C(C[C@H]2[C@@H]1CCC(O2)=O)=O |
synonyms |
tetranor-Prostaglandin D Metabolite lactone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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